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Benzo[d]isothiazol-5-ylboronic

acid

Cat. No.: B13428454

Get Quote

Executive Summary
The 1,2-benzisothiazole scaffold is a privileged structure in medicinal chemistry, serving as the

pharmacophore in blockbuster antipsychotics like Lurasidone (Latuda) and Ziprasidone.

Despite its therapeutic value, the incorporation of this moiety via Suzuki-Miyaura cross-coupling

is notoriously difficult. The corresponding boronic acids are prone to rapid protodeboronation

and the sulfur-nitrogen (S-N) bond is susceptible to cleavage by strong nucleophiles.

This guide provides a validated technical roadmap for synthesizing, stabilizing, and coupling

benzisothiazole boronic acids. It moves beyond standard protocols to address the specific

electronic liabilities of this sulfur-nitrogen heterocycle.

Part 1: Structural Significance & Pharmacophore
Analysis
The 1,2-benzisothiazole core consists of a benzene ring fused to an isothiazole ring. Its utility in

drug design stems from its ability to act as a bioisostere for indole or benzothiophene, while

offering unique H-bond acceptor properties via the nitrogen atom.
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Electronic Liabilities
The "S-N" Weak Point: The S-N bond is polarized and relatively weak. Strong alkyllithium

bases (e.g., n-BuLi) attack the sulfur atom, leading to ring opening and the formation of

sulfanamides or thiophenols.

C-3 Instability: The C-3 position (adjacent to Nitrogen) is electron-deficient. Boronic acids at

this position suffer from accelerated protodeboronation under aqueous basic conditions, a

standard environment for Suzuki couplings.

Part 2: Synthetic Architectures
To access the boronic acid (or ester), one must navigate the stability trade-offs between

Halogen-Metal Exchange and Transition Metal Catalysis.

Method A: Pd-Catalyzed Miyaura Borylation (The "Gold
Standard")
This is the most reliable method for generating the C-3 boronate ester without compromising

ring integrity.

Mechanism: Pd(0) undergoes oxidative addition into the C-Br bond, followed by

transmetallation with bis(pinacolato)diboron (

).

Protocol 1: Synthesis of 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2-benzisothiazole

Reagents:

3-Bromo-1,2-benzisothiazole (1.0 equiv)

Bis(pinacolato)diboron (

) (1.1 equiv)

Catalyst:

(3-5 mol%) — Chosen for its large bite angle and stability.
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Base: Potassium Acetate (KOAc) (3.0 equiv) — Anhydrous is critical.

Solvent: 1,4-Dioxane (degassed).

Procedure:

Charge a reaction vial with the bromide,

, KOAc, and catalyst under Argon.

Add degassed dioxane.

Heat to 90°C for 4–12 hours. Monitor by HPLC (TLC is often misleading due to

protodeboronation on silica).

Workup: Filter through Celite. Do not perform an aqueous workup with high pH, as this

triggers hydrolysis and subsequent deboronation. Concentrate and purify via rapid column

chromatography (neutral alumina is preferred over silica).

Method B: Knochel-Hauser Magnesiation (The "Low-
Temp" Route)
Direct lithiation with n-BuLi causes ring destruction. However, Knochel-Hauser bases

(TMPMgCl·LiCl) allow for directed magnesiation at C-3 (if unsubstituted) or halogen-

magnesium exchange without ring opening.

Why this works: The bulky TMP (tetramethylpiperidide) base is kinetically active but

thermodynamically controlled, and the Mg-C bond is more covalent (less reactive) than the Li-C

bond, preserving the S-N motif.

Protocol 2: Direct Magnesiation

Cool a solution of 1,2-benzisothiazole in dry THF to -78°C.

Add TMPMgCl[1]·LiCl (1.1 equiv) dropwise.

Stir for 30 mins at -78°C.
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Quench with

or

.

Warm to room temperature and quench with saturated

.

Decision Matrix: Synthesis Selection

Key Insight

Target: Benzisothiazole Boronic Species

Is the C-3 Halide Available?

Does the molecule have
base-sensitive groups?

No (H)

Method A: Miyaura Borylation
(Pd-Catalyzed)

Yes (Br/I)

Yes (Use Borylation of Halide)

Warning: Avoid n-BuLi
Use Method B: Knochel-Hauser

No (Direct C-H Func.)

n-BuLi attacks the Sulfur atom,
cleaving the ring.

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the synthetic route. Note the critical warning regarding

organolithium reagents.

Part 3: Stability & Handling (The MIDA Solution)
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Benzisothiazole-3-boronic acid is chemically fragile. In the presence of water and base (Suzuki

conditions), the C-B bond hydrolyzes to the boronate anion, which then undergoes

protodeboronation to yield the unsubstituted benzisothiazole.

The Solution: MIDA Boronates To store this intermediate or couple it under slow-release

conditions, convert the unstable boronic acid to a MIDA (N-methyliminodiacetic acid) boronate.

The sp3-hybridized boron atom in the MIDA complex is immune to transmetallation and

protodeboronation until "released" by mild aqueous base.

Protocol 3: Formation of Benzisothiazole MIDA Boronate

Reflux a mixture of the crude boronic acid (from Method B) or boronate ester (from Method

A) with MIDA anhydride in Toluene/DMSO (10:1).

Water Removal: Use a Dean-Stark trap to drive the equilibrium.

Precipitation: The MIDA boronate usually precipitates upon cooling or addition of diethyl

ether. These solids are stable on the benchtop for months.

Part 4: Cross-Coupling Methodologies
Coupling heteroaryl boronic acids containing both sulfur and nitrogen requires specialized

catalytic systems. The S and N atoms can coordinate to Palladium, poisoning the catalyst

(formation of stable Pd-heterocycle complexes).

Recommended Catalyst System:

Pre-catalyst:XPhos Pd G3 or G4.

Why: The bulky biaryl phosphine ligand (XPhos) prevents the benzisothiazole

nitrogen/sulfur from binding to the Pd center. The G3/G4 precatalysts ensure rapid

initiation even at lower temperatures.

Base:

(0.5 M aqueous) or

(anhydrous if hydrolysis is too fast).
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Solvent: THF/Water (4:1) or n-Butanol.

Experimental Workflow: Suzuki Coupling

Reactants:
1. Aryl Halide

2. Benzisothiazole Boronate
3. XPhos Pd G3 (2 mol%)

Degassing:
Sparge with Ar (15 min)
(Critical for O2 removal)

Reaction:
THF:H2O (4:1)

60-80°C, 2-6 hrs

Monitor (LCMS):
Watch for Protodeboronation

(M-B(OR)2 mass)Incomplete

Workup:
Scavenge Pd (SiliaMetS)

Filter & Concentrate

Complete

Click to download full resolution via product page

Figure 2: Optimized workflow for Suzuki-Miyaura coupling of benzisothiazole boronates.

Quantitative Comparison of Methods
Parameter

Method A: Miyaura
Borylation

Method B:
Knochel-Hauser

Direct n-BuLi
Lithiation

Starting Material
3-Bromo-1,2-

benzisothiazole
1,2-Benzisothiazole 1,2-Benzisothiazole

Reagents , TMPMgCl·LiCl, n-BuLi, Borate

Temp 80–100°C -78°C to 0°C -78°C

Yield (Boronate) High (75-90%) Moderate (50-65%) 0% (Ring Opening)

Scalability Excellent Good N/A

Stability
Pinacol ester is

moderately stable
Acid is unstable N/A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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